2-Naphthyl 4-fluorobenzenesulfonate

• CAS No.: 333311-05-0
• Molecular Formula: C16H11FO3S
• Molecular Weight: 302.3g/mol
• IUPAC Name: naphthalen-2-yl 4-fluorobenzenesulfonate
• InChI: InChI=1S/C16H11FO3S/c17-14-6-9-16(10-7-14)21(18,19)20-15-8-5-12-3-1-2-4-13(12)11-15/h1-11H
• InChI Key: PTHKOBIYHTVQNX-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=C(C=CC2=C1)OS(=O)(=O)C3=CC=C(C=C3)F

Description

2-Naphthyl 4-fluorobenzenesulfonate is a sulfonate ester featuring a 2-naphthyl group linked to a 4-fluorobenzenesulfonate moiety. This compound is structurally characterized by the electron-withdrawing fluorine atom at the para position of the benzene ring, which modulates electronic properties, and the bulky naphthyl group, which influences steric interactions. Such sulfonate esters are often utilized as intermediates in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, or ligands for catalysis. For instance, sulfonate esters derived from 4-fluorobenzenesulfonyl chloride are frequently employed in nucleophilic substitution reactions due to their reactivity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Bioactivity

The topology of aromatic substituents significantly impacts biological activity. For example, in hydantoin-based 5-HT7 receptor ligands, replacing a 4-fluorophenyl group with a 2-naphthyl group (as in compound 14 ) improved receptor affinity (Ki = 4.3 nM) compared to the 1-naphthyl analog (compound 11 , Ki = 17.7 nM). This difference arises from the 2-naphthyl group’s optimal fit into a hydrophobic pocket formed by extracellular loop 2 (ECL2) and transmembrane helices (TM2,3,7) in the receptor .

Compound	Aromatic Substituent	5-HT7R Affinity (Ki, nM)	Selectivity (5-HT7/D2)
14	2-Naphthyl	4.3	189
11	1-Naphthyl	17.7	145
15	Methyl	>1000	<10

The 2-naphthyl group enhances both affinity and selectivity compared to smaller substituents like methyl, highlighting the importance of aromatic bulk in receptor interactions .

Electronic and Steric Comparisons

• 4-Fluorobenzenesulfonate vs. 4-Methylbenzenesulfonate: The electron-withdrawing fluorine atom in 4-fluorobenzenesulfonate increases the sulfonate group’s electrophilicity, enhancing its leaving-group ability in nucleophilic substitutions. In contrast, the electron-donating methyl group in 4-methylbenzenesulfonate derivatives (e.g., 4-(4-Cyano-2-fluorophenoxy)phenyl 4-methylbenzenesulfonate) reduces reactivity but improves stability .
• Naphthyl vs. Phenyl Esters : The 2-naphthyl group introduces greater steric hindrance and lipophilicity compared to phenyl, affecting solubility and metabolic stability. For instance, naphthyl-containing ligands in the 5-HT7R series exhibited retained selectivity over D2 receptors but required careful optimization to balance bulk and binding-pocket compatibility .

Crystallographic and Physicochemical Properties

While crystallographic data for 2-Naphthyl 4-fluorobenzenesulfonate is unavailable, related compounds like 4-(4-Cyano-2-fluorophenoxy)phenyl 4-methylbenzenesulfonate exhibit planar sulfonate-aryl geometries stabilized by hydrogen bonding (e.g., C–H···O interactions). The naphthyl group’s extended π-system may alter packing efficiency and melting points compared to phenyl analogs .